(1R)-1-(3-Bromo-4-methoxyphenyl)ethane-1,2-diamine

• Molecular Formula: C9H13BrN2O
• Molecular Weight: 245.12 g/mol
• IUPAC Name: (1R)-1-(3-bromo-4-methoxyphenyl)ethane-1,2-diamine
• InChI: InChI=1S/C9H13BrN2O/c1-13-9-3-2-6(4-7(9)10)8(12)5-11/h2-4,8H,5,11-12H2,1H3/t8-/m0/s1
• InChI Key: NIJXGSNHKAWETB-QMMMGPOBSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)[C@H](CN)N)Br
• Canonical SMILES: COC1=C(C=C(C=C1)C(CN)N)Br

Description

(1R)-1-(3-Bromo-4-methoxyphenyl)ethane-1,2-diamine is a chiral diamine featuring a bromo-substituted methoxyphenyl group at the 1-position of an ethane-1,2-diamine backbone. This compound belongs to a class of diamines widely utilized as chiral ligands in asymmetric catalysis and as intermediates in pharmaceutical synthesis. Its stereochemical configuration (R-enantiomer) and substituent arrangement (3-bromo and 4-methoxy groups) confer unique electronic and steric properties, influencing its reactivity and biological activity .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analogues with Varied Aromatic Substituents

Compound A : (1R)-1-(5-Bromo-2-chlorophenyl)ethane-1,2-diamine

• Structure : Features a 5-bromo-2-chlorophenyl group instead of 3-bromo-4-methoxyphenyl.
• Such substitutions may decrease metabolic stability due to the lack of electron-donating methoxy groups .

Compound B : 1-(3-Bromo-2,4,6-trimethylphenyl)-2-iodo-1-(4-methoxyphenyl)ethene

• Structure : Contains a 3-bromo-2,4,6-trimethylphenyl group and an additional iodo-substituted methoxyphenyl ethene moiety.
• Key Differences : The ethene backbone and bulky trimethyl groups introduce significant steric effects, which could hinder catalytic or binding interactions compared to the ethane-1,2-diamine framework .

Compound C : N,N′-Bis[(E)-1-(thiophen-3-yl)ethylidene]ethane-1,2-diamine

• Structure : Ethane-1,2-diamine derivatized with thiophene rings instead of bromo-methoxyphenyl groups.
• However, the lack of bromo and methoxy groups reduces halogen bonding and hydrogen-bonding capabilities .

Comparison Based on Diamine Chain Length

Ethane-1,2-diamine vs. Propane-1,3-diamine Derivatives

• Activity and Toxicity : Compounds with ethane-1,2-diamine linkers (e.g., the target compound) generally exhibit lower cytotoxicity compared to propane-1,3-diamine analogues. For instance, antimycobacterial compounds with propane-1,3-diamine moieties demonstrated higher MIC values but also increased toxicity, suggesting a trade-off between efficacy and safety .